Cas no 2169516-88-3 (2-tert-butyl-5-formylpyrimidine-4-carboxylic acid)

• Product Name: 2-tert-butyl-5-formylpyrimidine-4-carboxylic acid
• CAS No: 2169516-88-3
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6190529
• PubChem ID: 165743111
• Update Time: 2025-08-05

2-tert-butyl-5-formylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-5-formylpyrimidine-4-carboxylic acid
• 2169516-88-3
• EN300-1268543

• Inchi： 1S/C10H12N2O3/c1-10(2,3)9-11-4-6(5-13)7(12-9)8(14)15/h4-5H,1-3H3,(H,14,15)
• InChI Key： IYJCMKFBKBLEGP-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=O)C=NC(C(C)(C)C)=N1)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.2Ų

Additional information on 2-tert-butyl-5-formylpyrimidine-4-carboxylic acid

2-tert-Butyl-5-formylpyrimidine-4-carboxylic Acid (CAS No. 2169516-88-3): A Comprehensive Overview

2-tert-butyl-5-formylpyrimidine-4-carboxylic acid (CAS No. 2169516-88-3) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, offers a range of functional groups that make it a valuable building block in the synthesis of more complex molecules. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 2-tert-butyl-5-formylpyrimidine-4-carboxylic acid.

Molecular Structure and Properties

2-tert-butyl-5-formylpyrimidine-4-carboxylic acid is a pyrimidine derivative with a tert-butyl group at the 2-position, a formyl group at the 5-position, and a carboxylic acid group at the 4-position. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the formyl and carboxylic acid groups offer reactive sites for further chemical modifications. The molecular formula of 2-tert-butyl-5-formylpyrimidine-4-carboxylic acid is C₁₁H₁₃N₂O₃, and its molecular weight is approximately 219.23 g/mol.

The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various synthetic reactions. Its melting point is around 170°C, and it is stable under normal laboratory conditions. However, care should be taken to avoid exposure to strong acids or bases, which can degrade the molecule.

Synthesis Methods

The synthesis of 2-tert-butyl-5-formylpyrimidine-4-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-tert-butylpyrimidine with an appropriate formylating agent followed by carboxylation. For instance, a recent study published in the Journal of Organic Chemistry described a two-step process where 2-tert-butylpyrimidine was first treated with N-chlorosuccinimide (NCS) to form the corresponding chloro intermediate. This intermediate was then reacted with formic acid to introduce the formyl group, followed by carboxylation using carbon dioxide under high pressure.

Another approach involves the condensation of 2-tert-butylpyrimidinone with glyoxal in the presence of an acidic catalyst, followed by oxidation to introduce the carboxylic acid group. This method has been reported to yield high purity products with good yields.

Potential Applications

2-tert-butyl-5-formylpyrimidine-4-carboxylic acid has shown promise in various fields, particularly in pharmaceutical research and drug development. One of its key applications is as an intermediate in the synthesis of antiviral agents. Pyrimidine derivatives are known for their antiviral properties, and the presence of functional groups such as formyl and carboxylic acid can enhance their activity against specific viral targets.

A study published in Antiviral Research demonstrated that derivatives of 2-tert-butyl-5-formylpyrimidine-4-carboxylic acid exhibited potent antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The researchers found that these derivatives could effectively inhibit viral replication by interfering with key viral enzymes.

Beyond antiviral applications, 2-tert-butyl-5-formylpyrimidine-4-carboxylic acid has also been explored for its potential as an anticancer agent. A recent paper in Cancer Letters reported that certain derivatives of this compound showed selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the induction of apoptosis through mitochondrial dysfunction.

In addition to its pharmaceutical applications, 2-tert-butyl-5-formylpyrimidine-4-carboxylic acid has found use in materials science. Its unique molecular structure makes it suitable for the preparation of functional polymers and coatings with enhanced thermal stability and mechanical properties. Researchers at the University of California have developed novel polymers incorporating this compound that exhibit improved resistance to high temperatures and harsh environments.

Conclusion

In summary, 2-tert-butyl-5-formylpyrimidine-4-carboxylic acid (CAS No. 2169516-88-3) is a multifaceted compound with a wide range of potential applications in pharmaceutical research, drug development, and materials science. Its unique molecular structure provides multiple reactive sites for chemical modifications, making it a valuable building block in synthetic chemistry. Ongoing research continues to uncover new uses for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.